- Pharmaceutical and Biochemical Products
- Pesticide Chemicals
- Catalysts
- Inorganic Compounds
- Organic Solvents
- Organic Compounds
- Pharmaceutical Active Ingredients
- Pharmaceutical Intermediates
- Pharmaceutical Impurities
- Medicinal Building Blocks
- Medical
- Pesticide Active Ingredients
- Pesticide Intermediates
- Pesticides
- Fertilizers
- Plant Extracts
- Animal Extracts
- Natural Pigments
- Natural Toxins
- Flavors and Fragrances
- High Polymer Materials
- Colorants and Pigments
- Paints and Varnishes
- Electrical Materials
- Chemical Reagents
- Chemical additives
- Catalysts and Inorganic Chemicals
- Solvents and Organic Chemicals
- Natural Products and Extracts
- Material Chemicals
- Other
- Element
Recommended suppliers
Taizhou Jiayin Chemical Co., Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Jincang Pharmaceutical (Shanghai) Co., LTD.
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Reagent
BIOOKE MICROELECTRONICS CO.,LTD
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Reagent
Nantong Boya Environmental Protection Technology Co., Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Benzazepines
Benzazepines are a class of organic compounds that have a benzene ring fused to a seven-membered azepine ring, typically featuring a nitrogen atom. These molecules exhibit diverse biological activities and are widely used in pharmaceutical research for their potential therapeutic effects. Benzazepines can modulate various targets such as ion channels, enzymes, and receptors, making them valuable tools in the development of drugs targeting neurological disorders, pain management, and inflammation.
Structurally, benzazepines consist of a five-membered azepine ring fused to a benzene ring, with substituents at various positions that can influence their pharmacological properties. Due to their structural complexity, these compounds often display favorable drug-like properties, including good oral bioavailability and acceptable metabolic stability. However, the design and optimization of benzazepines require careful consideration of factors such as lipophilicity, hydrogen bonding capabilities, and electronic effects.
In recent years, significant efforts have been made to explore novel benzazepine derivatives with enhanced selectivity and potency for specific targets, aiming to develop more effective therapeutic agents with fewer side effects. These compounds continue to attract attention in the field of medicinal chemistry due to their promising potential as lead structures in drug discovery processes.
-
Synthesis and Bioactivity of 2-Methoxynaphthalene Derivatives in Chemical BiopharmaceuticalsSynthesis and Bioactivity of 2-Methoxynaphthalene Derivatives in Chemical Biopharmaceuticals Synthesis and Bioactivity of 2-Methoxynaphthalene Derivatives in Chemical Biopharmaceuticals Chemical biopharmaceuticals represent a critical intersection between chemistry and medicine, offering innovative solutions for treating various diseases. Among the vast array of chemical compounds studied for...
-
Synthesis and Characterization of 4'-Aminoacetophenone as a Novel Intermediate in Chemical BiopharmaceuticalsSynthesis and Characterization of 4'-Aminoacetophenone as a Novel Intermediate in Chemical Biopharmaceuticals Introduction to 4'-Aminoacetophenone 4'-Aminoacetophenone is an organic compound that has garnered significant attention in recent years due to its potential applications in chemical biopharmaceuticals. This compound, with the molecular formula C8H9NO, serves as a valuable intermediate in...
-
(3-Formylphenyl)boronic Acid: A Novel Entity in Chemical Biopharmaceuticals(3-Formylphenyl)boronic Acid: A Novel Entity in Chemical Biopharmaceuticals Introduction to (3-Formylphenyl)boronic Acid (3-Formylphenyl)boronic Acid is an emerging compound of significant interest in the fields of medicinal chemistry and biopharmaceuticals. Its unique structure combines a formyl group with a boronic acid moiety, making it a versatile entity for various chemical and biological...
-
The Therapeutic Potential of 4-Aminosalicylic Acid in Chemical Biopharmaceuticals: A ReviewThe Therapeutic Potential of 4-Aminosalicylic Acid in Chemical Biopharmaceuticals: A Review Introduction to 4-Aminosalicylic Acid and Its Role in Biomedicine 4-Aminosalicylic acid (4-ASA), also known as para-aminosalicylic acid, is a derivative of salicylic acid with an amino group attached at the para position. This compound has gained significant attention in the field of chemical...
-
Synthesis and Biological Evaluation of 3,5-Dibromopyridine Derivatives in Chemical BiopharmaceuticalsSynthesis and Biological Evaluation of 3,5-Dibromopyridine Derivatives in Chemical Biopharmaceuticals Introduction to 3,5-Dibromopyridine Derivatives The field of medicinal chemistry has seen significant advancements with the discovery and development of various heterocyclic compounds. Among these, pyridine derivatives have emerged as promising lead compounds due to their unique structural...
Recommended products
-
-
AMMONIUM CHLORIDE-15N,D4 Cas No: 99011-95-7 -
-
-
-
